3-[(1S)-1-Aminopropyl]benzonitrile

• IUPAC Name: 3-[(1S)-1-aminopropyl]benzonitrile
• InChI: InChI=1S/C10H12N2/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10H,2,12H2,1H3/t10-/m0/s1
• InChI Key: ZZYQHXDJIYSGKO-JTQLQIEISA-N
• Canonical SMILES: CCC(C1=CC=CC(=C1)C#N)N
• Isomeric SMILES: CC[C@@H](C1=CC=CC(=C1)C#N)N
• Molecular Formula: C10H12N2
• Molecular Weight: 160.22 g/mol

Description

3-[(1S)-1-Aminopropyl]benzonitrile, commonly known as 3-APB, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of benzonitrile and is known to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-APB involves its ability to modulate calcium signaling pathways. It has been shown to inhibit the release of calcium from the endoplasmic reticulum, which can lead to a decrease in intracellular calcium levels. Additionally, 3-APB has been shown to activate TRP channels, which can lead to an increase in calcium influx into the cell. These effects on calcium signaling can have a variety of downstream effects on cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-APB have been extensively studied. It has been shown to have a variety of effects on cellular function, including the inhibition of smooth muscle contraction, the modulation of neuronal activity, and the regulation of immune cell function. Additionally, 3-APB has been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-APB in lab experiments is its ability to modulate calcium signaling pathways in a variety of cell types. This makes it a useful tool for studying the effects of calcium signaling on cellular function. Additionally, 3-APB has been shown to have a relatively low toxicity, which makes it a safer alternative to other compounds that modulate calcium signaling.
One limitation of using 3-APB in lab experiments is its potential to have off-target effects on other cellular pathways. Additionally, the effects of 3-APB on calcium signaling may vary depending on the cell type being studied, which may limit its usefulness in certain experiments.

Future Directions

There are a variety of future directions for research on 3-APB. One area of interest is the potential for 3-APB to be used as a therapeutic agent for inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-APB and its effects on different cellular pathways. Finally, there is potential for 3-APB to be used in combination with other compounds to achieve synergistic effects on cellular function.

Scientific Research Applications

3-APB has been extensively studied for its potential applications in scientific research. It has been shown to have a variety of effects on cellular signaling pathways, including the inhibition of calcium release from the endoplasmic reticulum and the activation of the transient receptor potential (TRP) channels. These effects have been studied in a variety of cell types, including smooth muscle cells, neurons, and immune cells.